Cas no 1396863-16-3 (1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate)

• Product Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate
• CAS No: 1396863-16-3
• MF: C₁₅H₁₂FN₃O₃S
• MW: 333.337485313416
• CID: 5401999
• PubChem ID: 71796032
• Update Time: 2025-06-08

1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 5-methylisoxazole-3-carboxylate
• AKOS024546856
• 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate
• VU0542711-1
• [1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 5-methyl-1,2-oxazole-3-carboxylate
• F6274-0425
• 1396863-16-3

• Inchi： 1S/C15H12FN3O3S/c1-8-4-12(18-22-8)14(20)21-10-6-19(7-10)15-17-11-3-2-9(16)5-13(11)23-15/h2-5,10H,6-7H2,1H3
• InChI Key： BQCCMHCXZFMAKJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CC(C1)OC(C1C=C(C)ON=1)=O)F

Computed Properties

• Exact Mass: 333.05834059g/mol
• Monoisotopic Mass: 333.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate

Introduction to 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate (CAS No. 1396863-16-3)

The compound 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate, identified by its CAS number 1396863-16-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of fused rings such as benzothiazole and azetidine, alongside functional groups like fluoro and methyl, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in the design of novel therapeutic agents. The fluoro substituent at the 6-position of the benzothiazole ring enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further investigation. Additionally, the incorporation of an azetidine ring introduces a rigid scaffold that can modulate binding interactions with biological targets. This structural motif has been extensively explored in the development of antimicrobial and anti-inflammatory agents.

The carboxylate group at the 3-position of the 5-methyl-1,2-oxazole ring further diversifies the chemical space of this compound. Oxazole derivatives are well-known for their role in various pharmacological applications, including antiviral and anticancer therapies. The combination of these structural features makes 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate a promising scaffold for drug discovery.

In light of recent advancements in computational chemistry and molecular modeling, researchers have been able to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the interaction between the fluoro group and specific amino acid residues in protein targets may enhance binding stability. Furthermore, the rigid structure provided by the azetidine ring could facilitate precise alignment with biological receptors, improving therapeutic efficacy.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate make it a potential candidate for inhibiting key PPIs involved in diseases such as cancer and inflammatory disorders. Preliminary experimental data indicate that this compound exhibits inhibitory activity against certain PPIs with high selectivity.

Another area of interest is the synthesis of analogs derived from this compound to optimize its pharmacological properties. By modifying substituents such as the methyl group or introducing additional functional groups, chemists can fine-tune the biological activity and pharmacokinetic profile of the molecule. Advances in synthetic methodologies have enabled rapid screening of large libraries of analogs, accelerating the discovery process.

The role of fluoro substituted compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. In the case of 1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl 5-methyl-1,2-oxazole-3-carboxylate, the fluorine atom at the 6-position of the benzothiazole ring is likely responsible for many of these beneficial properties.

Recent clinical trials have demonstrated promising results with similar benzothiazole derivatives in treating various diseases. While further studies are needed to fully evaluate the therapeutic potential of this compound, its unique structure and demonstrated biological activity make it a valuable addition to ongoing drug development efforts. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 1-(6-fluoro-1,3-benzothiazol-2-ylyl)azetidin- 3- yl 5-methyl- 1, 2- oxazole- 3- carboxylate (CAS No. 139686 3- 16- 3) is a structurally complex and biologically active molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic rings, functional groups, and substituents positions it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.